Cas no 1261888-36-1 (5-(3-Carboxy-5-fluorophenyl)-3-methylphenol)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol
• CAS No: 1261888-36-1
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18313348
• CID: 2761402
• PubChem ID: 53219040
• Update Time: 2025-06-10

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CARBOXY-5-FLUOROPHENYL)-3-METHYLPHENOL
• 5-Fluoro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 1261888-36-1
• DTXSID60683919
• MFCD18313348
• 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol, 95%
• 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol

• MDL： MFCD18313348
• Inchi： 1S/C14H11FO3/c1-8-2-9(7-13(16)3-8)10-4-11(14(17)18)6-12(15)5-10/h2-7,16H,1H3,(H,17,18)
• InChI Key： GWHIMZWRDYHELB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol

Comprehensive Overview of 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol (CAS No. 1261888-36-1): Properties, Applications, and Research Insights

5-(3-Carboxy-5-fluorophenyl)-3-methylphenol (CAS No. 1261888-36-1) is a fluorinated aromatic compound with a unique molecular structure, combining a carboxylic acid functional group and a methylphenol moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for drug discovery and specialty chemicals. Its fluorine substitution enhances metabolic stability, making it valuable for designing bioactive molecules.

In recent years, the demand for fluorinated organic compounds like 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol has surged, driven by their applications in medicinal chemistry and agrochemicals. Researchers frequently explore its role in structure-activity relationship (SAR) studies, particularly for targeting enzymes or receptors where fluorine effects are critical. The compound’s CAS No. 1261888-36-1 is often cited in patents related to anti-inflammatory agents and antimicrobial formulations.

The synthesis of 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol typically involves multi-step organic reactions, including cross-coupling and selective fluorination. Its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, or other derivatives for high-throughput screening. This adaptability aligns with trends in fragment-based drug design, a hot topic in AI-driven drug development.

From an analytical perspective, CAS No. 1261888-36-1 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Purity and stability are critical for its use in preclinical research, where impurities could skew bioassay results. Environmental and green chemistry considerations also influence its synthesis, reflecting broader industry shifts toward sustainable methodologies.

Beyond pharmaceuticals, 5-(3-Carboxy-5-fluorophenyl)-3-methylphenol finds niche applications in advanced materials, such as liquid crystals or polymeric additives. Its fluorophenyl group contributes to thermal stability, a property leveraged in electronic materials. These interdisciplinary applications resonate with search trends around “fluorine in materials science” and “smart material innovation.”

In summary, CAS No. 1261888-36-1 represents a versatile compound bridging drug discovery and material engineering. Its fluorine-based design and functional group flexibility make it a subject of ongoing research, particularly in personalized medicine and green synthesis. As industries prioritize efficient molecular design, this compound’s relevance is poised to grow.